Cas no 2137442-84-1 (5-(5-chloro-1H-pyrazol-3-yl)-1-methyl-1H-pyrazole)

5-(5-chloro-1H-pyrazol-3-yl)-1-methyl-1H-pyrazole structure
2137442-84-1 structure
Product Name:5-(5-chloro-1H-pyrazol-3-yl)-1-methyl-1H-pyrazole
CAS No:2137442-84-1
MF:C7H7ClN4
MW:182.610279321671
CID:5897417
PubChem ID:165483637
Update Time:2024-01-10

5-(5-chloro-1H-pyrazol-3-yl)-1-methyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

    • 5-(5-chloro-1H-pyrazol-3-yl)-1-methyl-1H-pyrazole
    • 2137442-84-1
    • EN300-1128229
    • Inchi: 1S/C7H7ClN4/c1-12-6(2-3-9-12)5-4-7(8)11-10-5/h2-4H,1H3,(H,10,11)
    • InChI Key: MXHJZLUJXNZCJV-UHFFFAOYSA-N
    • SMILES: ClC1=CC(C2=CC=NN2C)=NN1

Computed Properties

  • Exact Mass: 182.0359239g/mol
  • Monoisotopic Mass: 182.0359239g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 166
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 46.5Ų

5-(5-chloro-1H-pyrazol-3-yl)-1-methyl-1H-pyrazole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1128229-0.05g
5-(5-chloro-1H-pyrazol-3-yl)-1-methyl-1H-pyrazole
2137442-84-1 95%
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$744.0 2023-10-26
Enamine
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Enamine
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Enamine
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Enamine
EN300-1128229-1.0g
5-(5-chloro-1H-pyrazol-3-yl)-1-methyl-1H-pyrazole
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Enamine
EN300-1128229-2.5g
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$1735.0 2023-10-26
Enamine
EN300-1128229-5.0g
5-(5-chloro-1H-pyrazol-3-yl)-1-methyl-1H-pyrazole
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Enamine
EN300-1128229-10.0g
5-(5-chloro-1H-pyrazol-3-yl)-1-methyl-1H-pyrazole
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Enamine
EN300-1128229-1g
5-(5-chloro-1H-pyrazol-3-yl)-1-methyl-1H-pyrazole
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Enamine
EN300-1128229-5g
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